2-fluorobenzyl 4-(dimethylamino)benzoate

• IUPAC Name: (2-fluorophenyl)methyl 4-(dimethylamino)benzoate
• InChI: InChI=1S/C16H16FNO2/c1-18(2)14-9-7-12(8-10-14)16(19)20-11-13-5-3-4-6-15(13)17/h3-10H,11H2,1-2H3
• InChI Key: UWIWKXQSTSPCSQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)OCC2=CC=CC=C2F
• Molecular Formula: C16H16FNO2
• Molecular Weight: 273.30 g/mol

Description

2-fluorobenzyl 4-(dimethylamino)benzoate is an organic compound that belongs to the class of benzoates It is characterized by the presence of a fluorobenzyl group and a dimethylamino group attached to a benzoate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-fluorobenzyl 4-(dimethylamino)benzoate typically involves the esterification of 4-(dimethylamino)benzoic acid with 2-fluorobenzyl alcohol. The reaction is usually carried out in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the esterification process .

Industrial Production Methods

Industrial production methods for this compound may involve similar esterification reactions but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

2-fluorobenzyl 4-(dimethylamino)benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ester group to an alcohol or other reduced forms.

Substitution: The fluorine atom in the benzyl group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

2-fluorobenzyl 4-(dimethylamino)benzoate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be employed in the study of enzyme interactions and as a probe in biochemical assays.

Industry: It is utilized in the production of materials with specific properties, such as UV-curing coatings and inks.

Mechanism of Action

The mechanism of action of 2-fluorobenzyl 4-(dimethylamino)benzoate involves its interaction with molecular targets through its functional groups. The ester group can undergo hydrolysis to release the active components, while the fluorobenzyl and dimethylamino groups can participate in various biochemical interactions. These interactions can affect molecular pathways and cellular processes, making the compound useful in research and industrial applications.

Comparison with Similar Compounds

Similar Compounds

Ethyl 4-(dimethylamino)benzoate: Similar in structure but with an ethyl group instead of a fluorobenzyl group.

Methyl 4-(dimethylamino)benzoate: Contains a methyl group instead of a fluorobenzyl group.

4-(dimethylamino)benzoic acid: The parent acid form without the ester group.

Uniqueness

2-fluorobenzyl 4-(dimethylamino)benzoate is unique due to the presence of the fluorobenzyl group, which imparts distinct chemical properties such as increased stability and reactivity compared to its non-fluorinated counterparts. This uniqueness makes it valuable in specific applications where these properties are desired.